N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(cyclohexen-1-yl)ethyl]urea
• InChI: InChI=1S/C16H20N2O3/c19-16(17-9-8-12-4-2-1-3-5-12)18-13-6-7-14-15(10-13)21-11-20-14/h4,6-7,10H,1-3,5,8-9,11H2,(H2,17,18,19)
• InChI Key: CXLBTNLTVVJSTN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]urea, commonly known as BCEU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BCEU is a urea derivative that has been synthesized through a multistep process and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BCEU involves its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase. This inhibition results in the accumulation of certain neurotransmitters, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
BCEU has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of acetylcholinesterase activity, and the modulation of neurotransmitter levels. BCEU has also been found to exhibit antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of BCEU in lab experiments is its ability to inhibit cancer cell growth, making it a potential candidate for cancer research. However, one limitation is that BCEU may exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

For BCEU research include further studies on its potential therapeutic applications, such as its use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further studies may be conducted on the mechanism of action of BCEU, as well as its potential interactions with other drugs. Finally, studies may be conducted to optimize the synthesis of BCEU, making it more accessible for future research.

Scientific Research Applications

BCEU has been found to exhibit various therapeutic applications in scientific research. It has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. BCEU has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the progression of the disease.